Cas no 821801-01-8 (Butanamide, N-[(1S)-2-oxocycloheptyl]-)
821801-01-8 structure
Product Name:Butanamide, N-[(1S)-2-oxocycloheptyl]-
CAS No:821801-01-8
MF:C11H19NO2
MW:197.27406334877
CID:696225
PubChem ID:11298545
Update Time:2025-04-19
Butanamide, N-[(1S)-2-oxocycloheptyl]- Chemical and Physical Properties
Names and Identifiers
-
- Butanamide, N-[(1S)-2-oxocycloheptyl]-
- N-[(1S)-2-oxocycloheptyl]butanamide
- 821801-01-8
- DTXSID50461586
-
- Inchi: 1S/C11H19NO2/c1-2-6-11(14)12-9-7-4-3-5-8-10(9)13/h9H,2-8H2,1H3,(H,12,14)/t9-/m0/s1
- InChI Key: SCWVGSOLKATSDY-VIFPVBQESA-N
- SMILES: O=C1CCCCC[C@@H]1NC(CCC)=O
Computed Properties
- Exact Mass: 197.141578849g/mol
- Monoisotopic Mass: 197.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 46.2Ų
Butanamide, N-[(1S)-2-oxocycloheptyl]- Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
821801-01-8 (Butanamide, N-[(1S)-2-oxocycloheptyl]-) Related Products
- 30057-76-2(N-(2-Oxoheptan-3-yl)acetamide)
- 51714-09-1(rac 3-Acetamidononan-2-one)
- 37772-93-3(5-methylpyrrolidine-2,4-dione)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk